N-cyclohexyl-2-(2,4-dimethylphenoxy)-N-2-pyridinylacetamide
Overview
Description
Scientific Research Applications
G-Quadruplex Stabilization and Cytotoxic Activity
Macrocyclic lactams, related to the structural framework of N-cyclohexyl-2-(2,4-dimethylphenoxy)-N-2-pyridinylacetamide, have been identified as selective G-quadruplex stabilizers with cytotoxic activity. These compounds exhibit excellent in vivo anticancer activity against human breast cancer xenografts in mice. The study highlights the potential of these macrocycles in cancer therapy due to their selective stabilization of G-quadruplex DNA and subsequent cytotoxicity in tumor cell lines (Blankson et al., 2013).
Antimicrobial Activity
Derivatives of N-cyclohexyl-2-cyanoacetamide, which share structural similarity with N-cyclohexyl-2-(2,4-dimethylphenoxy)-N-2-pyridinylacetamide, have been synthesized and tested for antimicrobial activity. These compounds show efficacy against various bacteria and fungi, indicating their potential as antimicrobial agents (Ali et al., 2010).
Material Science Applications
Research into aromatic polyamides containing the cyclohexane structure, related to N-cyclohexyl-2-(2,4-dimethylphenoxy)-N-2-pyridinylacetamide, has led to the development of materials with excellent solubility, thermal stability, and mechanical properties. These polyamides are useful in creating transparent, flexible, and tough films, which have applications in various high-performance material domains (Hsiao et al., 1999).
Heterocyclic Synthesis
The compound and its derivatives serve as key intermediates in the synthesis of various heterocyclic compounds. These synthetic pathways are crucial for developing new pharmaceuticals, agrochemicals, and organic materials. For instance, the synthesis of thiazole, bisthiazole, pyridone, and bispyridone derivatives from N-cyclohexyl-2-cyanoacetamide underscores the versatility of these compounds in organic synthesis and the potential for discovering new biological activities (Ali et al., 2010).
Safety and Hazards
properties
IUPAC Name |
N-cyclohexyl-2-(2,4-dimethylphenoxy)-N-pyridin-2-ylacetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O2/c1-16-11-12-19(17(2)14-16)25-15-21(24)23(18-8-4-3-5-9-18)20-10-6-7-13-22-20/h6-7,10-14,18H,3-5,8-9,15H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RQMOPCGWPMUCBH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OCC(=O)N(C2CCCCC2)C3=CC=CC=N3)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclohexyl-2-(2,4-dimethylphenoxy)-N-2-pyridinylacetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-cycloheptyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride](/img/structure/B5554934.png)
![N-[(5-ethyl-1,3,4-thiadiazol-2-yl)methyl]-4-(3-hydroxy-3-methylbutyl)benzamide](/img/structure/B5554964.png)
![6-[4-(4-ethoxybenzoyl)-1-piperazinyl]-N,N,2-trimethyl-4-pyrimidinamine](/img/structure/B5554974.png)
![5-(2-furyl)-4-[(3-phenyl-2-propen-1-ylidene)amino]-4H-1,2,4-triazole-3-thiol](/img/structure/B5554981.png)
![2-methyl-3-phenyl-8,9-dihydropyrazolo[1,5-a]quinazolin-6(7H)-one](/img/structure/B5554988.png)
![(3S*,4R*)-4-(2,3-dimethoxyphenyl)-1-[(5-methyl-2-thienyl)carbonyl]pyrrolidine-3-carboxylic acid](/img/structure/B5554995.png)
![2-(3-methoxypropyl)-8-[(2-oxo-1(2H)-pyrimidinyl)acetyl]-2,8-diazaspiro[5.5]undecan-3-one](/img/structure/B5555005.png)
![4-(4-{[5-(2-methyl-1,3-thiazol-4-yl)-2-thienyl]sulfonyl}-1-piperazinyl)-6-(1H-pyrazol-1-yl)pyrimidine](/img/structure/B5555006.png)
![6-[4-(3,4-dimethylbenzoyl)-1-piperazinyl]-N,N,2-trimethyl-4-pyrimidinamine](/img/structure/B5555014.png)
![N-[bis(4-methoxyphenyl)methyl]propanamide](/img/structure/B5555016.png)
